Cas no 923012-55-9 (7H,8H,9H,10H-pyrido2,3-c1,5-naphthyridine)

7H,8H,9H,10H-pyrido[2,3-c][1,5]naphthyridine is a heterocyclic organic compound featuring a fused pyridine-naphthyridine core structure. This bicyclic system exhibits notable stability and electron-rich properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid polycyclic framework allows for precise structural modifications, facilitating the development of bioactive molecules with tailored properties. The compound's nitrogen-rich architecture enhances its potential as a ligand in coordination chemistry or as a scaffold for drug discovery. Its synthetic versatility and well-defined reactivity profile make it suitable for applications in medicinal chemistry, particularly in the design of kinase inhibitors or antimicrobial agents. The saturated hydrogenated form contributes to improved solubility and metabolic stability in derivative compounds.
7H,8H,9H,10H-pyrido2,3-c1,5-naphthyridine structure
923012-55-9 structure
Product Name:7H,8H,9H,10H-pyrido2,3-c1,5-naphthyridine
CAS No:923012-55-9
MF:C11H11N3
MW:185.225141763687
MDL:MFCD20690141
CID:1971969
PubChem ID:45118182
Update Time:2025-06-07

7H,8H,9H,10H-pyrido2,3-c1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-c]-1,5-naphthyridine, 7,8,9,10-tetrahydro-
    • 7,8,9,10-tetrahydropyrido[2,3-c][1,5]naphthyridine
    • 7H,8H,9H,10H-pyrido2,3-c1,5-naphthyridine
    • 7H,8H,9H,10H-PYRIDO[2,3-C]1,5-NAPHTHYRIDINE
    • Pyrido[2,3-c]-1,5-naphthyridine,7,8,9,10-tetrahydro-
    • 923012-55-9
    • EN300-8636610
    • DTXSID70668737
    • MDL: MFCD20690141
    • Inchi: 1S/C11H11N3/c1-3-8-10(12-5-1)7-14-9-4-2-6-13-11(8)9/h2,4,6-7,12H,1,3,5H2
    • InChI Key: GLLZBUARIYKPSA-UHFFFAOYSA-N
    • SMILES: N1C2C=NC3=CC=CN=C3C=2CCC1

Computed Properties

  • Exact Mass: 185.095
  • Monoisotopic Mass: 185.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.8A^2
  • XLogP3: 1.6

7H,8H,9H,10H-pyrido2,3-c1,5-naphthyridine Pricemore >>

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